Cas no 1370522-59-0 (3-(chloromethyl)-5-(difluoromethyl)-1,2,4-oxadiazole)

• Product Name: 3-(chloromethyl)-5-(difluoromethyl)-1,2,4-oxadiazole
• CAS No: 1370522-59-0
• MF: C₄H₃ClF₂N₂O
• MW: 168.529226541519
• CID: 6001786
• PubChem ID: 121602096
• Update Time: 2024-01-14

3-(chloromethyl)-5-(difluoromethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-5-(difluoromethyl)-1,2,4-oxadiazole
• 1370522-59-0
• AKOS026736689
• EN300-1233994

• Inchi： 1S/C4H3ClF2N2O/c5-1-2-8-4(3(6)7)10-9-2/h3H,1H2
• InChI Key： IMLAFXQBEGGVOP-UHFFFAOYSA-N
• SMILES： ClCC1=NOC(C(F)F)=N1

Computed Properties

• Exact Mass: 167.9901967g/mol
• Monoisotopic Mass: 167.9901967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų